Cas no 1706446-89-0 (N-(6-Pyrazol-1-yl-pyrimidin-4-yl)-benzene-1,4-diamine)

• Product Name: N-(6-Pyrazol-1-yl-pyrimidin-4-yl)-benzene-1,4-diamine
• CAS No: 1706446-89-0
• MF: C₁₃H₁₂N₆
• MW: 252.274580955505
• CID: 5191176
• Update Time: 2025-10-20

N-(6-Pyrazol-1-yl-pyrimidin-4-yl)-benzene-1,4-diamine Chemical and Physical Properties

Names and Identifiers

• N-(6-Pyrazol-1-yl-pyrimidin-4-yl)-benzene-1,4-diamine

• Inchi： 1S/C13H12N6/c14-10-2-4-11(5-3-10)18-12-8-13(16-9-15-12)19-7-1-6-17-19/h1-9H,14H2,(H,15,16,18)
• InChI Key： LPUVRTOMUAJWFD-UHFFFAOYSA-N
• SMILES： C1(NC2C=C(N3C=CC=N3)N=CN=2)=CC=C(N)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on N-(6-Pyrazol-1-yl-pyrimidin-4-yl)-benzene-1,4-diamine

Research Brief on N-(6-Pyrazol-1-yl-pyrimidin-4-yl)-benzene-1,4-diamine (CAS: 1706446-89-0)

N-(6-Pyrazol-1-yl-pyrimidin-4-yl)-benzene-1,4-diamine (CAS: 1706446-89-0) is a chemical compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential. The compound's unique structure, featuring a pyrimidine core linked to a pyrazole and a benzene-1,4-diamine moiety, makes it a promising candidate for targeting various biological pathways.

Recent studies have highlighted the role of N-(6-Pyrazol-1-yl-pyrimidin-4-yl)-benzene-1,4-diamine as a kinase inhibitor, particularly in the context of cancer therapy. Kinases are enzymes that play a critical role in cell signaling, and their dysregulation is often associated with the development and progression of cancer. Preliminary in vitro and in vivo studies have demonstrated that this compound exhibits potent inhibitory activity against specific kinases, such as those involved in the PI3K/AKT/mTOR pathway, which is frequently hyperactivated in various malignancies.

One of the key advantages of N-(6-Pyrazol-1-yl-pyrimidin-4-yl)-benzene-1,4-diamine is its selectivity profile. Unlike many kinase inhibitors that suffer from off-target effects, this compound has shown a high degree of specificity for its intended targets, minimizing potential side effects. This selectivity is attributed to the strategic placement of the pyrazole and benzene-1,4-diamine groups, which interact with specific residues in the kinase active site.

In addition to its kinase inhibitory properties, recent research has explored the compound's potential in other therapeutic areas. For instance, studies have investigated its anti-inflammatory effects, with promising results in models of autoimmune diseases. The compound's ability to modulate immune responses suggests that it could be repurposed for conditions such as rheumatoid arthritis or inflammatory bowel disease.

The synthesis of N-(6-Pyrazol-1-yl-pyrimidin-4-yl)-benzene-1,4-diamine has also been a focus of recent research. Advances in synthetic methodologies have enabled the production of this compound with higher yields and greater purity, facilitating its use in preclinical and clinical studies. Researchers have optimized reaction conditions to minimize byproducts and improve scalability, which is crucial for its potential commercialization.

Despite these promising developments, challenges remain. The compound's pharmacokinetic properties, such as its bioavailability and metabolic stability, require further optimization. Additionally, more extensive toxicology studies are needed to ensure its safety profile before advancing to human trials. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these issues and accelerate the compound's development.

In conclusion, N-(6-Pyrazol-1-yl-pyrimidin-4-yl)-benzene-1,4-diamine (CAS: 1706446-89-0) represents a promising candidate for drug development, particularly in oncology and inflammation. Its unique structure, selective kinase inhibition, and potential for repurposing make it a valuable subject of ongoing research. Future studies will likely focus on optimizing its pharmacological properties and exploring its therapeutic applications in greater depth.